Cas no 927673-07-2 (Benzenamine, 2-methoxy-4-[2-(1-pyrrolidinyl)ethoxy]-)

• Product Name: Benzenamine, 2-methoxy-4-[2-(1-pyrrolidinyl)ethoxy]-
• CAS No: 927673-07-2
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 1974802
• PubChem ID: 58307156
• Update Time: 2025-06-11

Benzenamine, 2-methoxy-4-[2-(1-pyrrolidinyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methoxy-4-[2-(1-pyrrolidinyl)ethoxy]-
• A1-13959
• SCHEMBL1964263
• 2-Methoxy-4-(2-(pyrrolidin-1-yl)ethoxy)aniline
• JHEDCTBSLHZFOA-UHFFFAOYSA-N
• 2-Methoxy-4-(2-pyrrolidin-1-yl-ethoxy)-phenylamine
• AKOS012988577
• 2-Methoxy-4-[2-(pyrrolidin-1-yl)ethoxy]aniline
• 927673-07-2
• 2-methoxy-4-(2-pyrrolidin-1-ylethoxy)aniline
• CS-0458099

• Inchi： 1S/C13H20N2O2/c1-16-13-10-11(4-5-12(13)14)17-9-8-15-6-2-3-7-15/h4-5,10H,2-3,6-9,14H2,1H3
• InChI Key： JHEDCTBSLHZFOA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)OC)N)CCN1CCCC1

Computed Properties

• Exact Mass: 236.152477885Da
• Monoisotopic Mass: 236.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.7Ų

Additional information on Benzenamine, 2-methoxy-4-[2-(1-pyrrolidinyl)ethoxy]-

Benzenamine, 2-methoxy-4-[2-(1-pyrrolidinyl)ethoxy]- (CAS No. 927673-07-2): An Overview

Benzenamine, 2-methoxy-4-[2-(1-pyrrolidinyl)ethoxy]- (CAS No. 927673-07-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-methoxy-4-{[2-(1-pyrrolidinyl)ethoxy]methyl}phenyl)acetamide, is characterized by its unique structural features, which include a substituted benzene ring and a pyrrolidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzenamine core of this compound is a fundamental building block in the synthesis of various pharmaceuticals and agrochemicals. The presence of the methoxy group at the 2-position and the pyrrolidine moiety at the 4-position imparts specific chemical and biological properties that make it an attractive candidate for drug development. Recent studies have highlighted its potential in the treatment of neurological disorders, inflammation, and cancer.

In the realm of medicinal chemistry, Benzenamine, 2-methoxy-4-[2-(1-pyrrolidinyl)ethoxy]- has been investigated for its ability to modulate various biological targets. One of the key areas of interest is its interaction with neurotransmitter receptors, particularly those involved in the central nervous system (CNS). Research has shown that this compound can act as a ligand for serotonin receptors, potentially offering therapeutic benefits in conditions such as depression and anxiety disorders.

Moreover, N-(2-methoxy-4-{[2-(1-pyrrolidinyl)ethoxy]methyl}phenyl)acetamide has demonstrated anti-inflammatory properties. In vitro studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the development of anti-inflammatory drugs, which could be used to treat conditions like rheumatoid arthritis and inflammatory bowel disease.

Another significant area of research involves the potential anticancer properties of Benzenamine, 2-methoxy-4-[2-(1-pyrrolidinyl)ethoxy]-. Preclinical studies have shown that this compound can induce apoptosis in cancer cells and inhibit their proliferation. Specifically, it has been found to target certain signaling pathways that are commonly dysregulated in cancer cells, such as the PI3K/AKT pathway. These findings suggest that it could be developed into a novel anticancer agent.

The synthesis of Benzenamine, 2-methoxy-4-[2-(1-pyrrolidinyl)ethoxy]- involves several well-established chemical reactions. The key steps typically include the formation of the substituted benzene ring, followed by the introduction of the methoxy and pyrrolidine groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

In terms of safety and toxicity, preliminary studies have indicated that N-(2-methoxy-4-{[2-(1-pyrrolidinyl)ethoxy]methyl}phenyl)acetamide exhibits a favorable safety profile. However, more comprehensive toxicological evaluations are necessary to fully understand its potential side effects and long-term safety. These studies are crucial for advancing this compound through clinical trials and ensuring its safe use in medical applications.

The potential applications of Benzenamine, 2-methoxy-4-[2-(1-pyrrolidinyl)ethoxy]- extend beyond pharmaceuticals. It has also been explored for use in agrochemicals due to its ability to modulate plant growth and development. Studies have shown that it can enhance crop yields by promoting root growth and improving stress resistance in plants.

In conclusion, Benzenamine, 2-methoxy-4-[2-(1-pyrrolidinyl)ethoxy]- (CAS No. 927673-07-2) is a multifaceted compound with a wide range of potential applications in medicine and agriculture. Its unique structural features and biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in future drug development efforts.